Cas no 1361562-98-2 (Methyl 3-chloro-5-(2,3,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 3-chloro-5-(2,3,6-trichlorophenyl)isonicotinate
• CAS No: 1361562-98-2
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4799092
• Update Time: 2023-08-17

Methyl 3-chloro-5-(2,3,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(2,3,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)11-6(4-18-5-9(11)16)10-7(14)2-3-8(15)12(10)17/h2-5H,1H3
• InChI Key： QANCBYCTFKJEJD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC=C(C=1C(=O)OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 4.8
• Topological Polar Surface Area: 39.2